4-Amino-N-ethyl-N-isopropylaniline hydrochloride
Overview
Description
4-Amino-N-ethyl-N-isopropylaniline hydrochloride, also known as N-Ethyl-N-isopropyl-p-phenylenediamine hydrochloride, is a chemical compound with the empirical formula C11H18N2·HCl . It is a white to almost white crystalline powder that is soluble in water and alcohol . This compound is used as an intermediate in the synthesis of various pharmaceuticals and dyes, and it is also used as a corrosion inhibitor in water treatment .
Molecular Structure Analysis
The molecular weight of this compound is 214.73 . The compound has a linear formula of C11H18N2·HCl .Physical And Chemical Properties Analysis
This compound has a melting point of approximately 260°C (decomposition) and a predicted boiling point of 287.4±13.0 °C . Its density is predicted to be 0.992±0.06 g/cm3 . The compound has a pKa value of 8.90±0.32 (predicted) .Scientific Research Applications
Spectroscopic Characterization in Cathinone Derivatives
4-Amino-N-ethyl-N-isopropylaniline hydrochloride demonstrates significant relevance in the spectroscopic characterization of cathinone derivatives. A comprehensive chemical characterization of two cathinone derivatives, including this compound, was performed using various spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods are crucial for the identification and analysis of cathinone derivatives in forensic toxicology (Kuś et al., 2016).
Photochemical Transformations in Styrylpyridines
This compound plays a role in the photochemical transformations of styrylpyridines. Studies on ultraviolet irradiation of aqueous solutions of this compound and related derivatives have revealed the formation of cis and trans isomers and their corresponding dimers. This research has implications for understanding the photochemical behavior of similar compounds (Williams et al., 1965).
Biodegradability in Polyesteramides
This compound is involved in the synthesis of polyesteramides containing peptide linkages, indicating potential agricultural or biomedical applications. The synthesis process uses 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride as the coupling agent, leading to polymers that are biodegradable and hydrolyzed by enzymes like α-chymotrypsin and lipase. This aspect opens up possibilities for environmentally friendly materials in various applications (Fan et al., 2000).
Catalysis in Organic Chemistry
This compound is also significant in the field of catalysis, particularly in organic chemistry reactions like C-alpha-H hydroxylation. The reaction mechanism of C-alpha-H hydroxylation of a similar compound, 4-chloro-N-cyclopropyl-N-isopropylaniline, catalyzed by cytochrome P450, was investigated using density functional theory. Such studies are vital for understanding the mechanisms of enzymatic reactions and developing new catalysts (Dongmei & Jianyong, 2011).
Safety and Hazards
This compound is classified as an irritant, with hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
4-N-ethyl-4-N-propan-2-ylbenzene-1,4-diamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2.ClH/c1-4-13(9(2)3)11-7-5-10(12)6-8-11;/h5-9H,4,12H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRSCGJRIQPNDKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)N)C(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60583369 | |
Record name | N~1~-Ethyl-N~1~-(propan-2-yl)benzene-1,4-diamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60583369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220844-81-5, 91215-79-1 | |
Record name | 1,4-Benzenediamine, N1-ethyl-N1-(1-methylethyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=220844-81-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N~1~-Ethyl-N~1~-(propan-2-yl)benzene-1,4-diamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60583369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Ethyl-N-isopropyl-p-phenylenediamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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